Cas no 32890-87-2 (2,4-Bis(trifluoromethyl)benzoic acid)

2,4-Bis(trifluoromethyl)benzoic acid Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)benzoic acid
• MFCD00042496
• AKOS005257712
• HMS1530F05
• FT-0609953
• 2,4-Bis(trifluoromethyl)benzoicacid
• A821492
• CS-W010162
• 2,4-di(Trifluoromethyl)benzoic acid
• METHYL2-([(BENZOYLAMINO)CARBOTHIOYL]AMINO)BENZENECARBOXYLATE
• CCG-251182
• 2,4-bis-trifluoromethyl-benzoic acid
• NCGC00176010-01
• STR06091
• 32890-87-2
• BRD-K27946202-001-01-2
• 2,4-bis-trifluoromethylbenzoic acid
• 2,4-bis(trifluoromethyl)benzoate;2,4-Bis(trifluoromethyl)benzoic acid
• 2,4-Bis(trifluoromethyl)benzoic acid, 99%
• Maybridge4_003283
• SY061766
• EN300-6476860
• DTXSID90954548
• J-018918
• 2 pound not4-Bis(trifluoromethyl)benzoicacid
• SCHEMBL424263
• CK2221
• BENZOIC ACID, 2,4-BIS(TRIFLUOROMETHYL)-
• DB-019861
• DTXCID801382564
• +Expand

• MDL： MFCD00042496
• InChIKey： JTOIZLCQNWWDCN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H4F6O2/c10-8(11,12)4-1-2-5(7(16)17)6(3-4)9(13,14)15/h1-3H,(H,16,17)
• SMILES： O=C(O)C1=CC=C(C(F)(F)F)C=C1C(F)(F)F
• BRN： 2057460

Computed Properties

• Exact Mass: 258.011548g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 258.011548g/mol
• Monoisotopic Mass: 258.011548g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 17
• Complexity: 295
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.42240
• PSA: 37.30000
• Boiling Point: 219 ºC
• Melting Point: 108-110°C
• Flash Point: 86 ºC
• Color/Form: Whitish powder
• Solubility: Insoluble in water
• Density: 1.527

2,4-Bis(trifluoromethyl)benzoic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2,4-Bis(trifluoromethyl)benzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides